Cas no 38101-59-6 (Oglufanide)
Oglufanide Chemical and Physical Properties
Names and Identifiers
-
- L-Tryptophan, L-a-glutamyl-
- Oglufanide
- (S)-4-Amino-5-(((S)-1-carboxy-2-(1H-indol-3-yl)ethyl)amino)-5-oxopentanoic acid
- GLU-TRP
- H-Glu-Trp-OH
- 4-amino-4-{[1-carboxy-2-(1H-indol-3-yl)ethyl]carbamoyl}butanoic acid
- 4-amino-5-[[1-hydroxy-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-5-oxopentanoic acid
- AC1L7D6C
- L-Glu-L-Trp
- L-Glutamyl-L-tryptophan
- NSC334073
- SureCN2042188
- Thymogen
- Glutamyltryptophan
- alpha-Glutamyltryptophan
- Timogen
- Glutamyl tryptophan
- Oglufanide [INN]
- L-alpha-Glutamyl-L-tryptophan
- alpha-Glu-Trp
- IM 862
- L-alpha-Glu-L-Trp
- IM862
- 4RHY598T5U
- L-Tryptophan, L-alpha-glutamyl-
- L-Tryptophan, N-L-alpha-glutamyl-
- C16H19N3O5
- EW dipeptide
- E-W Dipeptide
- AK327659
- IM 862 dipeptide
- L-Tryptophan, L-a-glutamyl
- glutamyl-tryptophan
- N-(2
- Q4457491
- MFCD00037953
- SCHEMBL1898073
- BCP13098
- 4-Amino-5-[[1-carboxy-2-(1H-indol-3-yl)ethyl]amino]-5-oxopentanoic acid
- FT-0771477
- 38101-59-6
- L-Tryptophan, L-a-glutamyl-;Oglufanide
- NS00068679
- Thymogen(Oglufanide)
- CHEMBL2111029
- (4S)-4-AMINO-5-{[(1S)-1-CARBOXY-2-(1H-INDOL-3-YL)ETHYL]AMINO}-5-OXOPENTANOIC ACID
- CCRIS 8677
- CHEBI:73512
- AS-49440
- (S)-4-amino-5-((S)-1-carboxy-2-(1H-indol-3-yl)ethylamino)-5-oxopentanoic acid
- NSC-334073
- 122933-59-9
- UNII-4RHY598T5U
- A904491
- CS-5654
- (4S)-4-[N-((1S)-1-carboxy-2-indol-3-ylethyl)carbamoyl]-4-aminobutanoic acid
- NSC 334073
- Glutamate-Tryptophan dipeptide
- DB05779
- Oglufanide disodium
- Glutamate Tryptophan dipeptide
- (4S)-4-amino-5-[[(1S)-1-carboxy-2-(1H-indol-3-yl)ethyl]amino]-5-oxopentanoic acid
- I10346
- DTXSID10924324
- HY-13718
- OGLUFANIDE [WHO-DD]
- AKOS026751470
- a-Glutamyltryptophan
- Thymogen(Oglufanide)?
- N-alpha-L-Glutamyl-L-tryptophan
- alpha-L-Glu-L-TRP
- N-L-Glutamyl-L-tryptophan
- N-L-alpha-Glutamyl-L-tryptophan
- alpha-L-Glutamyl-L-tryptophan
- Glutamic acid-tryptophan dipeptide
- N-L-alpha-Glutamyltryptophan
- Glutamic acid tryptophan dipeptide
- N-alpha-Glutamyltryptophan
- oglufanida
- N-Glutamyltryptophan
- a-Glu-TRP
- oglufanidum
- L-a-Glu-L-TRP
-
- MDL: MFCD00037953
- Inchi: 1S/C16H19N3O5/c17-11(5-6-14(20)21)15(22)19-13(16(23)24)7-9-8-18-12-4-2-1-3-10(9)12/h1-4,8,11,13,18H,5-7,17H2,(H,19,22)(H,20,21)(H,23,24)/t11-,13-/m0/s1
- InChI Key: LLEUXCDZPQOJMY-AAEUAGOBSA-N
- SMILES: O=C([C@H](CCC(=O)O)N)N[C@H](C(=O)O)CC1=CNC2C=CC=CC1=2
Computed Properties
- Exact Mass: 333.132
- Monoisotopic Mass: 333.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 484
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 146
Experimental Properties
- Color/Form: Solid
- Density: 1.428
- Melting Point: 121-122℃
- Boiling Point: 738.9°Cat760mmHg
- Flash Point: 400.7°C
- Refractive Index: 1.659
- LogP: 2.01250
- Vapor Pressure: 0.0±2.6 mmHg at 25°C
Oglufanide Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Safety Instruction: H303+H313+H333
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Oglufanide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| MedChemExpress | HY-13718-10mM*1mLinDMSO |
Oglufanide |
38101-59-6 | 99.49% | 10mM*1mLinDMSO |
¥1430 | 2022-05-18 | |
| MedChemExpress | HY-13718-2mg |
Oglufanide |
38101-59-6 | 99.49% | 2mg |
¥990 | 2022-03-28 | |
| MedChemExpress | HY-13718-5mg |
Oglufanide |
38101-59-6 | 98.97% | 5mg |
¥900 | 2025-04-16 | |
| MedChemExpress | HY-13718-10mg |
Oglufanide |
38101-59-6 | 98.97% | 10mg |
¥1400 | 2025-04-16 | |
| MedChemExpress | HY-13718-50mg |
Oglufanide |
38101-59-6 | 98.97% | 50mg |
¥4325 | 2025-04-16 | |
| MedChemExpress | HY-13718-100mg |
Oglufanide |
38101-59-6 | 99.26% | 100mg |
¥6800 | 2024-04-18 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IR925-50mg |
Oglufanide |
38101-59-6 | 98+% | 50mg |
10032CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IR925-2mg |
Oglufanide |
38101-59-6 | 98+% | 2mg |
1256CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IR925-10mg |
Oglufanide |
38101-59-6 | 98+% | 10mg |
3046CNY | 2021-05-08 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IR925-5mg |
Oglufanide |
38101-59-6 | 98+% | 5mg |
1903CNY | 2021-05-08 |
Oglufanide Related Literature
-
Tai-Bao Wei,Jin-Fa Chen,Xiao-Bin Cheng,Hui Li,Bing-Bing Han,You-Ming Zhang,Hong Yao,Qi Lin Org. Chem. Front. 2017 4 210
-
Qi Lin,Lu Liu,Feng Zheng,Peng-Peng Mao,Juan Liu,You-Ming Zhang,Hong Yao,Tai-Bao Wei RSC Adv. 2017 7 34411
-
Qi Lin,Peng-Peng Mao,Yan-Qing Fan,Pei-Pei Jia,Juan Liu,You-Ming Zhang,Hong Yao,Tai-Bao Wei Soft Matter 2017 13 7360
Additional information on Oglufanide
Oglufanide (CAS No. 38101-59-6): A Comprehensive Overview of Its Properties and Applications
Oglufanide (CAS No. 38101-59-6) is a synthetic peptide compound that has garnered significant attention in the field of biomedical research. Known for its immunomodulatory properties, Oglufanide has been studied extensively for its potential therapeutic applications. This article delves into the chemical properties, mechanisms of action, and current research trends surrounding this intriguing compound.
The molecular structure of Oglufanide consists of a unique sequence of amino acids, which contributes to its biological activity. Researchers have identified its ability to modulate immune responses, making it a promising candidate for treating various conditions. The Oglufanide CAS 38101-59-6 identifier is crucial for scientists and manufacturers to ensure accurate referencing in studies and production processes.
One of the most frequently asked questions about Oglufanide is its mechanism of action. Studies suggest that it interacts with specific immune cells, enhancing or suppressing their activity depending on the context. This dual functionality has sparked interest in its potential use for autoimmune diseases and cancer immunotherapy. The keyword Oglufanide immunomodulator is often searched in relation to these applications.
In recent years, the demand for Oglufanide research has increased, particularly in the fields of oncology and infectious diseases. With the rise of personalized medicine, Oglufanide peptide has been explored as a component of tailored therapeutic regimens. Its compatibility with other drugs and minimal side effects make it an attractive option for combination therapies.
The synthesis of Oglufanide involves advanced peptide chemistry techniques, ensuring high purity and efficacy. Manufacturers adhere to strict quality control measures to meet the standards required for clinical and research use. The term Oglufanide synthesis is commonly searched by professionals seeking detailed protocols or suppliers.
Another area of interest is the pharmacokinetics of Oglufanide. Its absorption, distribution, metabolism, and excretion (ADME) profiles have been studied to optimize dosing regimens. Researchers often look for information on Oglufanide bioavailability and Oglufanide half-life to design effective treatment plans.
The potential of Oglufanide in combating chronic inflammatory conditions has also been a hot topic. With the growing prevalence of diseases like rheumatoid arthritis and inflammatory bowel disease, the search for Oglufanide anti-inflammatory properties has surged. Preliminary studies show promising results, though further clinical trials are needed.
In the context of current global health challenges, Oglufanide has been investigated for its role in enhancing vaccine efficacy. The keyword Oglufanide vaccine adjuvant reflects this emerging application, as researchers explore ways to boost immune responses to vaccines.
From a commercial perspective, the market for Oglufanide is expanding, driven by increased research funding and collaborations between academic institutions and pharmaceutical companies. The term Oglufanide supplier is frequently searched by laboratories and clinics looking for reliable sources of the compound.
Safety profiles of Oglufanide have been rigorously evaluated in preclinical and clinical settings. Data on Oglufanide toxicity and Oglufanide side effects are critical for regulatory approvals and patient safety, making these terms highly relevant in searches.
Future directions for Oglufanide research include exploring its use in neurodegenerative diseases and metabolic disorders. The versatility of this compound continues to inspire new studies, keeping Oglufanide CAS 38101-59-6 at the forefront of scientific inquiry.
In summary, Oglufanide represents a fascinating area of study with broad therapeutic potential. Its immunomodulatory effects, coupled with a favorable safety profile, make it a compound of significant interest. As research progresses, the applications of Oglufanide are likely to expand, offering new hope for patients and advancing the field of medicine.
38101-59-6 (Oglufanide) Related Products
- 87-32-1(N-Acetyl-tryptophan)
- 2280-01-5(N-Acetyl-D-tryptophan)
- 1218-34-4(N-Acetyl-L-tryptophan)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)